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Compound of Interest

Compound Name: Oxazol-5-YL-methylamine

Cat. No.: B15147029 Get Quote

An In-depth Technical Guide to Oxazol-5-YL-methylamine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxazol-5-YL-methylamine dihydrochloride is a heterocyclic organic compound that serves as

a versatile building block in the synthesis of more complex molecules.[1] Its structure, featuring

an oxazole ring and a methylamine group, makes it a valuable intermediate in the development

of novel pharmaceutical and agrochemical agents.[1] This technical guide provides a

comprehensive overview of the known properties and applications of Oxazol-5-YL-
methylamine dihydrochloride, with a focus on its physicochemical characteristics and its role in

synthetic chemistry.

Physicochemical Properties
The fundamental physicochemical properties of Oxazol-5-YL-methylamine dihydrochloride

are summarized in the table below. While some data such as melting point, boiling point, and

density are not readily available in public literature, the existing information provides a

foundational understanding of the compound.
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Property Value Source

Molecular Formula C₄H₆N₂O·2HCl [1][2]

Molecular Weight 171.06 g/mol [1][2]

Appearance Off-white to white solid [1]

Purity ≥ 96% [1]

Storage Conditions 0-8 °C [1]

CAS Number 847491-00-3 [1][2]

Synthesis and Applications
Oxazol-5-YL-methylamine dihydrochloride is primarily utilized as a precursor in multi-step

synthetic pathways. The oxazole moiety is a key structural feature in numerous biologically

active compounds, and this dihydrochloride salt provides a convenient starting material for their

elaboration.

General Synthetic Applications
The van Leusen oxazole synthesis is a well-established method for forming the oxazole ring,

which involves the reaction of an aldehyde with tosylmethyl isocyanide (TosMIC). While a

specific synthesis protocol for Oxazol-5-YL-methylamine dihydrochloride is not detailed in the

available literature, this general strategy is a cornerstone of oxazole chemistry.

A generalized workflow for the application of oxazole building blocks in synthesis is depicted

below. This illustrates the logical flow from a starting material like Oxazol-5-YL-methylamine
dihydrochloride to a final, more complex bioactive molecule.

General Synthetic Workflow of Oxazole Derivatives
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Caption: General Synthetic Workflow.

Role in Drug Discovery and Agrochemicals
The oxazole ring is a common scaffold in medicinal chemistry due to its ability to participate in

various biological interactions. Derivatives of oxazoles have been investigated for a wide range

of therapeutic applications.[1] While the specific biological activity of Oxazol-5-YL-
methylamine dihydrochloride is not documented, its use as a building block suggests its

incorporation into molecules targeting:

Neurological Disorders: As indicated by its application in pharmaceutical development.[1]

Enzyme Inhibition and Receptor Binding: Highlighting its potential in biochemical research.[1]

In the field of agrochemicals, oxazole-containing compounds are explored for their potential as

herbicides and pesticides.[1] The stability and reactivity of the oxazole ring make it a suitable

core for developing new crop protection agents.

Biological Context: The Oxazole Moiety
While specific signaling pathways involving Oxazol-5-YL-methylamine dihydrochloride are not

available, the broader class of oxazole-containing compounds is known to interact with various

biological targets. The logical relationship for the investigation of a new oxazole derivative in a

biological context is outlined in the diagram below.
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Caption: Biological Investigation Workflow.

Experimental Protocols
Detailed experimental protocols for the use of Oxazol-5-YL-methylamine dihydrochloride are

not publicly available. However, for any synthetic application, a general experimental workflow

would be followed.
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General Synthetic Procedure Outline
Reaction Setup: The reaction vessel is charged with Oxazol-5-YL-methylamine
dihydrochloride and an appropriate solvent under an inert atmosphere (e.g., nitrogen or

argon).

Reagent Addition: The other reactants and any necessary catalysts or bases are added to

the reaction mixture, often in a controlled manner (e.g., dropwise addition).

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Work-up: Once the reaction is complete, the mixture is quenched and undergoes an

extraction procedure to isolate the crude product.

Purification: The crude product is purified using techniques like column chromatography,

recrystallization, or distillation to yield the pure desired compound.

Characterization: The structure and purity of the final product are confirmed using analytical

methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy.

The logical flow of a typical chemical synthesis experiment is visualized in the following

diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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